Cas no 2229136-28-9 (tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate
• CAS No: 2229136-28-9
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• CID: 6103071
• PubChem ID: 165684241
• Update Time: 2025-07-17

tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate
• tert-butyl N-[2-(1-aminopropan-2-yl)-5-bromophenyl]carbamate
• EN300-1888022
• 2229136-28-9

• Inchi： 1S/C14H21BrN2O2/c1-9(8-16)11-6-5-10(15)7-12(11)17-13(18)19-14(2,3)4/h5-7,9H,8,16H2,1-4H3,(H,17,18)
• InChI Key： YYPBVQHYNFAFOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)CN

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate

Introduction to tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229136-28-9)

tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229136-28-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino-functionalized propyl chain, and a brominated phenyl ring. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate can be represented as follows: the tert-butyl group provides steric protection, while the amino-functionalized propyl chain offers a reactive site for further derivatization. The brominated phenyl ring adds versatility in terms of substitution and conjugation, enabling the compound to participate in a wide range of chemical reactions.

In recent years, there has been increasing interest in the use of tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate in the development of new pharmaceuticals. Its ability to act as a building block for the synthesis of bioactive molecules has been explored in several studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel antiviral agents and anticancer drugs. The bromine atom on the phenyl ring can be readily substituted with other functional groups, allowing for the creation of diverse chemical libraries for high-throughput screening.

The synthetic route for tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate typically involves multiple steps, including the formation of the tert-butyl carbamate from an appropriate amine, followed by substitution reactions to introduce the brominated phenyl group and the amino-functionalized propyl chain. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In terms of its physical properties, tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate is a solid at room temperature with a melting point ranging from 80°C to 85°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various chemical reactions and purification processes.

The stability of tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate under different conditions has also been studied extensively. It is generally stable under ambient conditions but may degrade when exposed to strong acids or bases. Therefore, it is recommended to store this compound in a dry, cool place away from direct sunlight and reactive chemicals.

In addition to its applications in pharmaceutical research, tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate has shown promise in other areas such as materials science and analytical chemistry. For example, it can be used as a precursor for the synthesis of functional polymers with specific properties, such as enhanced mechanical strength or improved thermal stability. In analytical chemistry, this compound serves as a reference standard for the quantification of similar molecules using techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The safety profile of tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate is an important consideration for its handling and use. While it is not classified as hazardous under current regulations, appropriate safety measures should be taken to prevent skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound.

In conclusion, tert-butyl N-2-(1-aminopropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229136-28-9) is a valuable compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new bioactive molecules and functional materials. Ongoing research continues to explore its potential in various fields, highlighting its significance in modern scientific endeavors.